Cas no 249627-77-8 (1H-Indazole, 3-chloro-5,7-dinitro-)
249627-77-8 structure
Product Name:1H-Indazole, 3-chloro-5,7-dinitro-
CAS No:249627-77-8
MF:C7H3ClN4O4
MW:242.576119661331
CID:1423307
Update Time:2024-08-15
1H-Indazole, 3-chloro-5,7-dinitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole, 3-chloro-5,7-dinitro-
- 3-chloro-5,7-dinitro-1(2)H-indazole
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- Inchi: 1S/C7H3ClN4O4/c8-7-4-1-3(11(13)14)2-5(12(15)16)6(4)9-10-7/h1-2H,(H,9,10)
- InChI Key: LHRRFOWTHGCYCB-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(Cl)=N1
Computed Properties
- Exact Mass: 241.98439
Experimental Properties
- Density: 1.855±0.06 g/cm3(Predicted)
- Melting Point: 179-180 °C
- Boiling Point: 483.7±40.0 °C(Predicted)
- PSA: 114.96
- pka: 5.67±0.40(Predicted)
1H-Indazole, 3-chloro-5,7-dinitro- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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